Cas no 681448-22-6 (Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci))

• Product Name: Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci)
• CAS No: 681448-22-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 2183174
• Update Time: 2025-03-11

Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1s,2r,5s)-(9ci)
• Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1S,2R,5S)- (9CI)
• Cyclohexanecarboxylic acid, 2,5-dimethyl-, (1S,2R,5S)-

• Inchi： 1S/C9H16O2/c1-6-3-4-7(2)8(5-6)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)/t6-,7+,8-/m0/s1
• InChI Key： GZVPUQVQXOVAGT-RNJXMRFFSA-N
• SMILES： [C@H]1(C(O)=O)C[C@@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2